Cyclopentyl 2-amino-5-[[3-[(4-bromophenyl)methylsulfanyl]-1-[(2-cyclopentyloxy-2-oxoethyl)amino]-1-oxopropan-2-yl]amino]-5-oxopentanoate

• CAS No.: 166038-00-2
• Product Name: Cyclopentyl 2-amino-5-[[3-[(4-bromophenyl)methylsulfanyl]-1-[(2-cyclopentyloxy-2-oxoethyl)amino]-1-oxopropan-2-yl]amino]-5-oxopentanoate
• Molecular Formula: C27H38BrN3O6S
• Molecular Weight: 612.6 g/mol
• IUPAC Name: cyclopentyl (2S)-2-amino-5-[[(2R)-3-[(4-bromophenyl)methylsulfanyl]-1-[(2-cyclopentyloxy-2-oxoethyl)amino]-1-oxopropan-2-yl]amino]-5-oxopentanoate
• Standard InChI: InChI=1S/C27H38BrN3O6S/c28-19-11-9-18(10-12-19)16-38-17-23(26(34)30-15-25(33)36-20-5-1-2-6-20)31-24(32)14-13-22(29)27(35)37-21-7-3-4-8-21/h9-12,20-23H,1-8,13-17,29H2,(H,30,34)(H,31,32)/t22-,23-/m0/s1
• Standard InChIKey: QIFSPGPRHFNZNN-UHFFFAOYSA-N
• Isomeric SMILES: C1CCC(C1)OC(=O)CNC(=O)[C@H](CSCC2=CC=C(C=C2)Br)NC(=O)CC[C@@H](C(=O)OC3CCCC3)N
• SMILES: C1CCC(C1)OC(=O)CNC(=O)C(CSCC2=CC=C(C=C2)Br)NC(=O)CCC(C(=O)OC3CCCC3)N
• Canonical SMILES: C1CCC(C1)OC(=O)CNC(=O)C(CSCC2=CC=C(C=C2)Br)NC(=O)CCC(C(=O)OC3CCCC3)N
• Appearance: Solid powder
• Description: pBBG is a glyoxalase 1 (Glo1) inhibitor, decreasing alcohol drinking in nondependent mice.
• Purity: >98% (or refer to the Certificate of Analysis)
• Sequence: XXG
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: BrBzGSHCp2; S-4-bromobenzylglutathione cyclopentyl diester; S-p-bromobenzylglutathione dicyclopentyl este
• Reference: 1: Barkley-Levenson AM, Lagarda FA, Palmer AA. Glyoxalase 1 (GLO1) Inhibition or Genetic Overexpression Does Not Alter Ethanol's Locomotor Effects: Implications for GLO1 as a Therapeutic Target in Alcohol Use Disorders. Alcohol Clin Exp Res. 2018 May;42(5):869-878. doi: 10.1111/acer.13623. Epub 2018 Apr 18. PubMed PMID: 29532486; PubMed Central PMCID: PMC5915917.
• PubChem Compound: 127939
• Last Modified: Nov 11 2021